Cas no 2098061-90-4 ([2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride)

• Product Name: [2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride
• CAS No: 2098061-90-4
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• CID: 5724909
• PubChem ID: 122240117
• Update Time: 2025-10-28

[2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride
• AKOS040813271
• N,2,2-trimethyl-3-(4-methylphenyl)propan-1-amine;hydrochloride
• 2098061-90-4
• [2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride
• F2147-6237
• starbld0021986
• N,2,2-Trimethyl-3-(p-tolyl)propan-1-amine hydrochloride

• Inchi： 1S/C13H21N.ClH/c1-11-5-7-12(8-6-11)9-13(2,3)10-14-4;/h5-8,14H,9-10H2,1-4H3;1H
• InChI Key： CHWPPGDGJOLMSG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)C(C)(C)CNC.Cl

Computed Properties

• Exact Mass: 227.1440774g/mol
• Monoisotopic Mass: 227.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on [2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride

Comprehensive Analysis of [2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride (CAS No. 2098061-90-4)

[2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride (CAS No. 2098061-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to a class of amine derivatives with potential applications in drug development and material science. Its molecular structure features a dimethylpropyl backbone linked to a 4-methylphenyl group, which contributes to its distinct chemical behavior.

In recent years, the demand for custom synthesis and high-purity compounds like [2,2-dimethyl-3-(4-methylphenyl)propyl](methyl)amine hydrochloride has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential role as an intermediate in the synthesis of novel therapeutic agents. The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental and industrial applications.

The synthesis of CAS No. 2098061-90-4 involves meticulous organic reactions, including alkylation and amination processes, to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity. This level of precision is critical for ensuring its suitability in drug discovery and other high-stakes research fields.

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